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Compound of Interest

7-Chloro-2-iodoimidazo[1,2-
Compound Name:

Alpyridine
CAS No.: 1384265-42-2
Cat. No.: B1429134

Get Quote

Executive Safety Summary

7-Chloro-2-iodoimidazo[1,2-a]pyridine (CAS: 1384265-42-2) is a high-value, halogenated
heterocyclic intermediate frequently used in palladium-catalyzed cross-coupling reactions (e.g.,
Suzuki-Miyaura).[1]

Unlike standard organic waste, this compound presents a dual-halogen risk.[1] The presence of
both chlorine (C-CI) and iodine (C-1) bonds requires strict segregation from strong oxidizers and
acids. Improper disposal can lead to the liberation of corrosive hydrogen iodide (HI) gas or
elemental iodine (

), and the formation of toxic dioxin precursors during uncontrolled combustion.

Immediate Action Required:
e Do NOT mix with acidic waste streams (Risk of HI release).

e Do NOT mix with oxidizing agents (Risk of exothermic iodine liberation).
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» Classify as Halogenated Organic Waste (Solid or Liquid).[1]

Chemical Profile & Hazard Assessment

Understanding the physicochemical properties is the first step in a self-validating disposal

protocol.
Property Data Operational Implication
Use for waste manifest
CAS Number 1384265-42-2 _
labeling.[1]
High halogen content (>40%
Formula
by mass).[1]
] Heavy atom count affects
Mol. Weight 278.48 g/mol

incineration parameters.

Physical State

Solid (Off-white/Yellow powder)

Particulate inhalation risk;

requires double-bagging.

Reactivity

Light-sensitive; C-1 bond is

labile.

Store waste in amber/opaque

containers.

RCRA Status

Characteristic Waste (Toxic)

Must be incinerated at an EPA-

permitted facility.

Pre-Disposal: Segregation & Stabilization

The most common failure point in laboratory safety is "waste stream cross-contamination."[1]

Follow this decision logic to ensure the compound is routed correctly.

Figure 1: Waste Segregation Decision Tree

Caption: Logical flow for categorizing 7-Chloro-2-iodoimidazo[1,2-a]pyridine waste to

prevent incompatible mixing.
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Waste Generation:
7-Chloro-2-iodoimidazo[1,2-a]pyridine

Physical State?

Pure Compound/ Silica \Reaction Mixture

Solid / Powder In Solution

l

Contains Acids/Oxidizers?

Stream A: Halogenated Solid

(Double Bagged)

CRITICAL: Neutralize/Quench
before combining

Solvent Type?

If Halogens present \If only MeOH/DMF

Halogenated Solvent Non-Halogenated
(DCM, Chloroform) (MeOH, DMSO, DMF)

Force to Halogenated Stream
(Due to Solute)

Stream B: Halogenated Organic Liquid
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Detailed Disposal Protocols

Protocol A: Solid Waste (Pure Compound, Contaminated
Silica/Celite)

Applicability: Expired stock, filter cakes, spill cleanup debris.[1]

» PPE Requirement: Nitrile gloves (double gloving recommended), lab coat, safety goggles,
and N95 particulate mask (if handling open powder outside a fume hood).[1]

e Primary Containment: Transfer the solid into a clear, sealable polyethylene bag (4 mil
thickness minimum).

o Why: Allows visual inspection by waste handlers without opening the bag.

e Secondary Containment: Place the sealed primary bag into a wide-mouth high-density
polyethylene (HDPE) jar or a secondary hazardous waste bag.

o Labeling: Affix a hazardous waste tag.
o Constituents: "7-Chloro-2-iodoimidazo[1,2-a]pyridine” (Do not use abbreviations).[1]
o Hazard Checkbox: Toxic, Irritant.[2]

» Storage: Store in the "Solid Hazardous Waste" satellite accumulation area, away from light
sources.

Protocol B: Liquid Waste (Mother Liquors, Reaction Mixtures)

Applicability: Filtrates from recrystallization, flash chromatography fractions.[1]
o Compatibility Check: Ensure the receiving carboy is rated for Halogenated Solvents.

o Scientific Rationale: Even if dissolved in methanol (non-halogenated), the presence of the
chlorinated/iodinated solute mandates the entire mixture be treated as halogenated waste
to prevent corrosion of incinerator injection nozzles designed for non-halogenated
streams.

e pH Verification: Check pH of the solution.
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o If pH < 4: Neutralize with saturated Sodium Bicarbonate (

) to pH 6-8.

o Why: Acidic conditions accelerate the decomposition of the C-1 bond, releasing corrosive
lodine gas inside the waste drum.

o Transfer: Pour into the "Halogenated Organic" carboy using a funnel.

e Cap & Vent: Close the container immediately. Ensure the cap has a pressure-relief
mechanism if the waste is recently quenched.

Emergency Spill Response

In the event of a benchtop spill, rapid containment is necessary to prevent aerosolization of the
iodinated powder.

Figure 2: Spill Response Workflow

Caption: Step-by-step remediation logic for solid or liquid spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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